Cas no 1443979-16-5 (2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine)

2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine structure
1443979-16-5 structure
Product Name:2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
CAS No:1443979-16-5
MF:C15H15F3N4
MW:308.301613092422
CID:4700545
Update Time:2023-08-15

2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
    • 2-phenyl-4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
    • C15H15F3N4
    • HTS006831
    • 2-phenyl-4-piperazino-6-(trifluoromethyl)pyrimidine
    • 2-Phenyl-4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
    • Inchi: 1S/C15H15F3N4/c16-15(17,18)12-10-13(22-8-6-19-7-9-22)21-14(20-12)11-4-2-1-3-5-11/h1-5,10,19H,6-9H2
    • InChI Key: HCXWWKUHDNPEGW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=NC(C2C=CC=CC=2)=N1)N1CCNCC1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 351
  • Topological Polar Surface Area: 41
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.